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Compound of Interest

Compound Name:
(D-Ala2)-GRF (1-29) amide

(human)

Cat. No.: B3030376 Get Quote

Application Notes and Protocols for (D-Ala2)-
GRF (1-29) Amide
For Researchers, Scientists, and Drug Development Professionals

Introduction
(D-Ala2)-GRF (1-29) amide is a synthetic analog of Growth Hormone Releasing Factor (GRF).

The substitution of L-alanine with D-alanine at the second position confers enhanced stability

against enzymatic degradation, specifically by dipeptidylpeptidase IV (DPP-IV).[1] This

modification significantly increases the peptide's half-life and potency in stimulating the release

of growth hormone (GH) from the pituitary gland.[2] (D-Ala2)-GRF (1-29) amide acts as an

agonist at the Growth Hormone Releasing Hormone Receptor (GHRH-R), a G-protein coupled

receptor.[3] The activation of GHRH-R initiates a downstream signaling cascade primarily

involving adenylyl cyclase and cyclic AMP (cAMP), leading to GH synthesis and release. These

characteristics make (D-Ala2)-GRF (1-29) amide a valuable tool in research related to

endocrinology, metabolism, and growth disorders.

Proper reconstitution and storage of this lyophilized peptide are critical to ensure its biological

activity and to obtain reliable and reproducible experimental results. This document provides

detailed protocols for the reconstitution and storage of lyophilized (D-Ala2)-GRF (1-29) amide,

along with data on its stability and solubility.
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Product Specifications
Property Specification

Molecular Formula C₁₄₉H₂₄₆N₄₄O₄₂S

Molecular Weight ~3357.9 g/mol

Appearance White lyophilized powder

Purity ≥95% (as determined by HPLC)

Reconstitution Protocol
It is crucial to handle the lyophilized peptide and its reconstituted solution under sterile

conditions to prevent contamination.

Materials Required
Vial of lyophilized (D-Ala2)-GRF (1-29) amide

Sterile, pyrogen-free reconstitution solvent (e.g., sterile water for injection, 0.9% sterile

saline, or a buffer of choice)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Centrifuge (optional)

Reconstitution Procedure
Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

Preparation: Gently tap the vial on a hard surface to ensure that all the lyophilized powder is

at the bottom.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Carefully open the vial and add the desired volume of the chosen sterile

solvent using a calibrated micropipette. The volume will depend on the desired final

concentration of the stock solution.

Dissolution: Close the vial and gently swirl or rock it to dissolve the peptide. If necessary, the

solution can be gently vortexed. Avoid vigorous shaking, as this can cause foaming and

potentially denature the peptide.

Complete Dissolution: For complete dissolution, the vial can be sonicated in an ultrasonic

water bath for a short period. Visually inspect the solution to ensure that all the powder has

dissolved and the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted stock solution into sterile, low-protein-binding polypropylene tubes. The volume

of each aliquot should be sufficient for a single experiment.

Solubility Data
The solubility of peptides can vary depending on the solvent and the pH of the solution. The

following table provides guidance on the solubility of (D-Ala2)-GRF (1-29) amide and a closely

related analog.
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Solvent Reported Solubility Notes

Sterile Water Soluble
A common solvent for initial

reconstitution.

Phosphate-Buffered Saline

(PBS), pH 7.4
Soluble

Recommended for biological

assays to maintain

physiological pH.

Dimethyl Sulfoxide (DMSO) Soluble

Can be used for preparing

highly concentrated stock

solutions. Note that DMSO can

be toxic to cells at higher

concentrations.

Aqueous Solutions

Solubility of a related peptide,

Acetyl-(D-Arg2)-GRF (1-29)

amide, is reported to be 50

mg/mL in water.

This provides an estimate, but

solubility should be confirmed

for (D-Ala2)-GRF (1-29) amide.

Storage and Stability
Proper storage is essential to maintain the integrity and biological activity of (D-Ala2)-GRF (1-

29) amide.

Lyophilized Powder
The lyophilized powder is stable at room temperature for short periods during shipping.

However, for long-term storage, it should be stored under the following conditions:

Storage Temperature Shelf Life Additional Notes

-20°C Several years
Recommended for long-term

storage.

-80°C Several years
Also a suitable temperature for

long-term storage.

Protect from light and moisture.
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Reconstituted Solution
The stability of the reconstituted solution is dependent on the storage temperature. It is crucial

to minimize repeated freeze-thaw cycles.

Storage Temperature
Recommended Storage
Duration

Notes

2-8°C Up to 1 week
For short-term storage. Some

degradation may occur.

-20°C Up to 1 month

Recommended for

intermediate-term storage of

aliquots.

-80°C Up to 6 months
Recommended for long-term

storage of aliquots.

The storage recommendations for reconstituted solutions are based on general peptide

handling guidelines and data from closely related peptides. For critical applications, it is

advisable to perform stability tests under your specific experimental conditions.

Experimental Protocols & Visualizations
Experimental Workflow: Reconstitution and Preparation
for In Vitro Assay
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Preparation

Storage & Use

Lyophilized (D-Ala2)-GRF (1-29) amide vial

Equilibrate to Room Temperature

Add sterile solvent

Gentle vortexing/sonication

Reconstituted Stock Solution

Aliquot into sterile tubes

Store at -20°C or -80°C

Thaw a single aliquot for use

Dilute to final working concentration in assay buffer

Perform in vitro assay

Click to download full resolution via product page

Caption: Workflow for peptide reconstitution and use.
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Signaling Pathway: GHRH Receptor Activation
(D-Ala2)-GRF (1-29) amide binds to the GHRH receptor, a Gs-protein coupled receptor,

primarily on pituitary somatotrophs. This binding initiates a signaling cascade that leads to the

synthesis and release of growth hormone.
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Caption: GHRH receptor signaling pathway.
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Handling and Safety Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,

and safety glasses when handling the lyophilized powder and reconstituted solutions.

Inhalation: Avoid inhaling the lyophilized powder.

Contact: Avoid contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water.

Disposal: Dispose of unused peptide and contaminated materials in accordance with local

regulations.

For Research Use Only: This product is intended for research purposes only and is not for

human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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